Cas no 2163500-82-9 (rac-(1R,2S)-2-(2,2-dimethylpropyl)-1-methylcyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-(2,2-dimethylpropyl)-1-methylcyclohexan-1-ol
• CAS No: 2163500-82-9
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 6300065
• PubChem ID: 165786549
• Update Time: 2025-06-13

rac-(1R,2S)-2-(2,2-dimethylpropyl)-1-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2,2-dimethylpropyl)-1-methylcyclohexan-1-ol
• 2163500-82-9
• EN300-1625318

• Inchi： 1S/C12H24O/c1-11(2,3)9-10-7-5-6-8-12(10,4)13/h10,13H,5-9H2,1-4H3/t10-,12+/m0/s1
• InChI Key： FTOGONHMFNPEQC-CMPLNLGQSA-N
• SMILES： O[C@]1(C)CCCC[C@H]1CC(C)(C)C

Computed Properties

• Exact Mass: 184.182715385g/mol
• Monoisotopic Mass: 184.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-(2,2-dimethylpropyl)-1-methylcyclohexan-1-ol

Introduction to Rac-(1R,2S)-2-(2,2-dimethylpropyl)-1-methylcyclohexan-1-ol (CAS No. 2163500-82-9)

Rac-(1R,2S)-2-(2,2-dimethylpropyl)-1-methylcyclohexan-1-ol is a chiral compound with a complex and highly specific molecular structure. This compound, identified by its CAS number 2163500-82-9, has garnered significant attention in the field of pharmaceutical chemistry due to its unique stereochemistry and potential applications in drug development. The molecule features a cyclohexane ring substituted with various alkyl groups, making it a valuable intermediate in the synthesis of more complex organic molecules.

The stereochemistry of this compound is particularly noteworthy. The configuration at the (1R,2S) positions implies a specific spatial arrangement of atoms, which can greatly influence its chemical reactivity and biological activity. In pharmaceutical research, such stereochemical precision is crucial, as different stereoisomers of a molecule can exhibit vastly different pharmacological properties. This compound's structure suggests potential utility in the development of chiral drugs, where the interaction with biological targets is highly dependent on the three-dimensional orientation of functional groups.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex chiral molecules like Rac-(1R,2S)-2-(2,2-dimethylpropyl)-1-methylcyclohexan-1-ol. These improvements have opened new avenues for exploring its applications in medicinal chemistry. For instance, asymmetric synthesis techniques have been employed to enhance the yield and purity of this compound, making it more accessible for further research and development.

The compound's structural features also make it an interesting candidate for studying enzyme interactions. Enzymes often exhibit high selectivity for specific stereoisomers, and understanding how Rac-(1R,2S)-2-(2,2-dimethylpropyl)-1-methylcyclohexan-1-ol interacts with biological targets can provide insights into enzyme mechanisms. This knowledge is invaluable for designing drugs that are both effective and selective, minimizing side effects and improving therapeutic outcomes.

In addition to its pharmaceutical potential, this compound has been explored in the context of material science. The rigid cyclohexane ring and the presence of bulky substituents can influence the physical properties of materials derived from it. Researchers are investigating how these structural features affect properties such as solubility, melting point, and mechanical strength, which could lead to novel applications in polymers or coatings.

The synthesis of Rac-(1R,2S)-2-(2,2-dimethylpropyl)-1-methylcyclohexan-1-ol involves multiple steps that require careful optimization to achieve high enantiomeric purity. Advances in catalytic methods have allowed for more streamlined synthetic routes, reducing the number of intermediates and improving overall efficiency. These developments are particularly important for industrial-scale production, where cost-effectiveness and environmental impact are significant considerations.

From a research perspective, this compound serves as a model system for studying stereoelectronic effects in organic molecules. The interplay between steric hindrance and electronic properties at the (1R,2S) positions can be analyzed using computational chemistry tools. These studies not only contribute to fundamental understanding but also aid in predicting the behavior of related compounds under various conditions.

The growing interest in chiral drugs has spurred innovation in analytical techniques for characterizing stereoisomers. Methods such as chromatography and spectroscopy are routinely employed to confirm the identity and purity of Rac-(1R,2S)-2-(2,2-dimethylpropyl)-1-methylcyclohexan-1-ol. These techniques are essential for ensuring that the compound meets stringent quality standards before it can be used in further studies or commercial applications.

Future research directions may explore derivatives of this compound that exhibit enhanced biological activity or improved pharmacokinetic properties. By modifying substituents or altering the core structure while maintaining stereochemical integrity, scientists can fine-tune the properties of Rac-(1R,2S)-2-(2,2-dimethylpropyl)-1-methylcyclohexan-1-ol for specific applications. Such modifications could lead to new therapeutic agents with improved efficacy and reduced toxicity.

The role of computational modeling in drug design cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide valuable insights into how Rac-(1R,2S)-2-(2,2-dimethylpropyl)-1-methylcyclohexan-1-ol interacts with biological targets at an atomic level. These simulations help researchers predict binding affinities and optimize drug candidates before experimental validation is necessary.

In conclusion, Rac-(1R,2S)-2-(2,2-dimethylpropyl)-1-methylcyclohexan-1-ol (CAS No. 2163500-82-9) is a structurally complex and versatile compound with significant potential in pharmaceuticals and materials science. Its unique stereochemistry makes it an attractive candidate for further study aimed at developing new drugs or advanced materials. As synthetic methods continue to improve and our understanding of molecular interactions deepens, this compound will undoubtedly play a crucial role in future scientific advancements.